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Compound of Interest

Compound Name: Cyc-116

Cat. No.: B1669385 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Cyc-116 is a potent, orally bioavailable small molecule inhibitor targeting Aurora

kinases A and B, which are critical regulators of mitosis. It also shows inhibitory activity against

Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), Flt-3, and Src kinases, implicating it

in both cell cycle control and anti-angiogenesis. Accurate and consistent preparation of Cyc-
116 stock solutions is paramount for obtaining reproducible results in both in vitro and in vivo

assays. This document provides a detailed protocol for the preparation, storage, and handling

of Cyc-116 stock solutions.

Chemical and Physical Properties
Proper stock solution preparation begins with understanding the fundamental properties of the

compound. The key characteristics of Cyc-116 are summarized below.
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Property Value Source

Molecular Formula C₁₈H₂₀N₆OS

Molecular Weight 368.46 g/mol

CAS Number 693228-63-6

Appearance Solid powder

Solubility
DMSO: ≥15 mg/mL (up to

65.13 mM)

Water: Insoluble

Ethanol: Insoluble

Purity ≥98%

Mechanism of Action: Signaling Pathway
Cyc-116 primarily functions by inhibiting Aurora kinases A and B, which are essential for proper

mitotic progression. This inhibition leads to defects in centrosome separation, spindle

formation, and the spindle assembly checkpoint. The ultimate result is a failure of cytokinesis,

leading to polyploidy and subsequent apoptotic cell death.
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Caption: Mechanism of action of Cyc-116 via Aurora kinase inhibition.
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Experimental Protocols
The following protocols detail the preparation of a high-concentration primary stock solution in

DMSO and its subsequent dilution for use in typical cell-based assays.

3.1. Workflow for Stock Solution Preparation

The overall process is straightforward and involves careful weighing, complete solubilization,

and proper storage.
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Caption: Standard workflow for preparing Cyc-116 stock solution.

3.2. Materials and Equipment

Cyc-116 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile, filter-barrier tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.3. Protocol 1: Preparation of 10 mM DMSO Stock Solution
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This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed.

Calculation: Determine the mass of Cyc-116 required.

Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

Mass (mg) = 10 mM × 1 mL × 368.46 g/mol / 1000 = 3.685 mg

Weighing: Carefully weigh out approximately 3.69 mg of Cyc-116 powder and place it into a

sterile microcentrifuge tube or vial.

Solubilization: Add 1 mL of high-quality DMSO to the tube containing the powder. Using

fresh, moisture-free DMSO is crucial as absorbed moisture can reduce solubility.

Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes. If the solid does not fully

dissolve, sonicate the solution for 5-10 minutes. Visually inspect the solution against a light

source to ensure it is clear and free of any precipitate.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile cryovials.

Storage: Store the aliquoted stock solutions protected from light at -20°C for short-to-medium

term (up to 1 year) or at -80°C for long-term storage (up to 2 years). The solid powder form is

stable for over 3 years when stored at -20°C.

3.4. Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution directly into the appropriate cell culture

medium to achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture well should be kept to a

minimum (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Always include a vehicle

control (medium with the same final DMSO concentration) in your experimental setup.
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Example: To prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution (e.g., add 1 µL of stock to 999 µL of culture medium).

Storage and Stability Summary
Consistent storage is key to maintaining the potency and reliability of Cyc-116.

Form
Storage
Temperature

Stability Period Notes

Solid Powder -20°C ≥ 3 years

DMSO Stock Solution -20°C ~1 year

-80°C ~2 years

Disclaimer: This protocol is intended for research use only. Users should adhere to all

applicable laboratory safety guidelines and consult the manufacturer's specific product data

sheet for any lot-specific information.

To cite this document: BenchChem. [Application Note: Preparation of Cyc-116 Stock
Solutions for Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669385#how-to-prepare-a-cyc-116-stock-solution-
for-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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